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Compound of Interest

Compound Name: 4-tert-Butylphenylacetic acid

Cat. No.: B181309

This guide provides crucial safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling 4-tert-Butylphenylacetic acid.
Adherence to these guidelines is essential for ensuring personal safety and proper disposal.

Hazard Summary

4-tert-Butylphenylacetic acid presents several health and environmental hazards. It is known
to cause skin irritation and serious eye damage.[1][2][3] Inhalation may lead to respiratory
irritation.[3][4] Furthermore, it is suspected of damaging fertility or the unborn child and is toxic
to aquatic life with long-lasting effects.[3][5]

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required when
handling 4-tert-Butylphenylacetic acid. In all laboratory settings, a lab coat, protective
eyewear, long pants, and closed-toe shoes are the minimum required PPE.[6]
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) -~ Standard/Specificati
Protection Type Specific PPE Purpose
on
Chemical safety
goggles or safety
glasses with side- To protect eyes from
Eye and Face _ _ ANSI z87.1
) shields. A face shield splashes, dust, and
Protection approved[6][7]

should be worn over
goggles when there is
a splash hazard.[6][7]

flying particles.[6]

Hand Protection

Chemical-resistant
gloves (e.g., Nitrile).[6]
[81[9]

Follow manufacturer's
specifications for

chemical resistance.

To prevent skin
contact and

absorption.[9]

Body Protection

Laboratory coat.[6][9]
[10]

Standard lab coat

To protect skin and
clothing from spills
and contamination.[9]
[10]

Respiratory Protection

NIOSH/MSHA
approved respirator (if
ventilation is
inadequate or dust is
generated).[9][11]

Follow NIOSH/MSHA

guidelines

To prevent inhalation

of dust or aerosols.[4]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure a certified chemical fume hood is operational and available.

o Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

o Gather and inspect all necessary PPE as detailed in the table above.

o Prepare all necessary equipment and reagents before handling the chemical.

« Handling:
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o Conduct all work with 4-tert-Butylphenylacetic acid within a chemical fume hood to
ensure adequate ventilation.[3][4][11]

o Avoid direct contact with the skin and eyes.[1][4]
o Minimize the generation of dust.
o Keep the container tightly closed when not in use.[4]

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[4]

o In case of skin contact, immediately wash the affected area with plenty of soap and water
and remove contaminated clothing.[1][4]

o If eye contact occurs, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

[1]74]
Disposal Plan: Step-by-Step Waste Management

o Waste Collection:

o All solid waste contaminated with 4-tert-Butylphenylacetic acid (e.g., weigh boats,
contaminated gloves, paper towels) must be collected in a designated, properly labeled
hazardous waste container.[12]

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"4-tert-Butylphenylacetic acid".[12]

o Container Management:

o The hazardous waste container must be kept tightly sealed at all times, except when
adding waste.[12]

o Store the waste container in a designated satellite accumulation area that is at or near the
point of generation and under the control of the operator.
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» Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

o Complete a hazardous material pickup request form as required by your institution.[12]

o Do not dispose of 4-tert-Butylphenylacetic acid down the drain or in regular trash, as it
is toxic to aquatic life.[4]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 4-tert-Butylphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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